Cas no 5128-54-1 (Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)-)

Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)- structure
5128-54-1 structure
Product Name:Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)-
CAS No:5128-54-1
MF:C13H8ClNO
MW:229.661722183228
CID:382995
PubChem ID:14355
Update Time:2025-04-19

Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)-
    • Acetophenone,2',4'-dihydroxy-5'-methoxy-2-(p-methoxyphenyl)- (7CI,8CI)
    • W18769
    • CWX8HK6VVA
    • CS-0060597
    • AKOS000649531
    • MFCD00453917
    • 2-(4-chlorophenyl)-benzooxazole
    • 2-(4-Chlorophenyl)benzoxazole
    • 5128-54-1
    • 1141-35-1
    • FT-0777952
    • Benzoxazole, 2-(4-chlorophenyl)-
    • 2-(4-Chloro-phenyl)-benzooxazole
    • 2-(p-chloro-phenyl)benzoxazole
    • CCRIS 7881
    • A929280
    • BAA14135
    • DTXSID80150653
    • UNII-CWX8HK6VVA
    • SCHEMBL9112520
    • 2-(4-chlorophenyl)-1,3-benzoxazole
    • NTMAGNRMERGORC-UHFFFAOYSA-N
    • 2-(p-Chlorophenyl)benzoxazole
    • 2-(4-chlorophenyl)benzo[d]oxazole
    • AB01330865-02
    • AC-20985
    • BENZOXAZOLE, 2-(p-CHLOROPHENYL)-
    • NCGC00338707-01
    • AS-60996
    • Inchi: 1S/C13H8ClNO/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H
    • InChI Key: NTMAGNRMERGORC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 288.09978
  • Monoisotopic Mass: 229.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.298
  • Boiling Point: 322.5°Cat760mmHg
  • Flash Point: 148.8°C
  • Refractive Index: 1.643
  • PSA: 75.99
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